Cas no 61327-67-1 (pyrimidine, 2-(1-ethylpropyl)- (9ci))

61327-67-1 structure
Product name:pyrimidine, 2-(1-ethylpropyl)- (9ci)
pyrimidine, 2-(1-ethylpropyl)- (9ci) Chemical and Physical Properties
Names and Identifiers
-
- pyrimidine, 2-(1-ethylpropyl)- (9ci)
- 2-(Pentan-3-yl)pyrimidine
- 61327-67-1
- SCHEMBL12464828
-
- Inchi: InChI=1S/C9H14N2/c1-3-8(4-2)9-10-6-5-7-11-9/h5-8H,3-4H2,1-2H3
- InChI Key: BREIVKDLYHCPJZ-UHFFFAOYSA-N
- SMILES: CCC(CC)C1=NC=CC=N1
Computed Properties
- Exact Mass: 150.115698455g/mol
- Monoisotopic Mass: 150.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 93.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 25.8Ų
pyrimidine, 2-(1-ethylpropyl)- (9ci) Related Literature
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Ankita Punetha,Keith D. Green,Atefeh Garzan,Nishad Thamban Chandrika,Melisa J. Willby,Allan H. Pang,Caixia Hou,Selina Y. L. Holbrook,Kyle Krieger,James E. Posey,Tanya Parish,Oleg V. Tsodikov,Sylvie Garneau-Tsodikova RSC Med. Chem., 2021,12, 1894-1909
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Yanli Ji,Yan Song,Jijun Zou,Wenbo Mi Phys. Chem. Chem. Phys., 2018,20, 6100-6107
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N. A. Atamas,M. M. Lazarenko,K. S. Yablochkova,G. Taranyik RSC Adv., 2021,11, 37307-37316
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